Cas no 1354002-52-0 ((R)-3-[(2-Amino-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester)

• Product Name: (R)-3-[(2-Amino-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester
• CAS No: 1354002-52-0
• MF: C₁₆H₂₃N₃O₃
• MW: 305.37212395668
• CID: 2158498
• Update Time: 2025-08-04

(R)-3-[(2-Amino-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• (R)-3-[(2-amino-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester
• (R)-Benzyl 3-(2-amino-N-ethylacetamido)pyrrolidine-1-carboxylate
• AM95819
• (R)-3-[(2-Aminoacetyl)ethylamino]pyrrolidine-1-carboxylic acid benzyl ester
• (R)-3-[(2-Amino-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C16H23N3O3/c1-2-19(15(20)10-17)14-8-9-18(11-14)16(21)22-12-13-6-4-3-5-7-13/h3-7,14H,2,8-12,17H2,1H3/t14-/m1/s1
• InChI Key： ZYOSTONHJZEJPE-CQSZACIVSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC[C@H](C1)N(C(CN)=O)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 383
• Topological Polar Surface Area: 75.9

Additional information on (R)-3-[(2-Amino-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester

Introduction to (R)-3-[(2-Amino-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1354002-52-0)

(R)-3-[(2-Amino-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester, identified by the CAS registry number 1354002-52-0, is a complex organic compound with significant potential in the fields of pharmacology and medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of (R)-3-[(2-Amino-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester comprises a pyrrolidine ring, which is a five-membered nitrogen-containing heterocycle, attached to a benzyl ester group and an amino-acetyl ethyl amino substituent. This configuration contributes to its versatility in binding to various biological targets, such as enzymes and receptors, making it a valuable molecule for drug discovery.

Recent studies have focused on the synthesis and optimization of this compound, leveraging advanced techniques such as enantioselective synthesis and stereochemistry control to enhance its bioavailability and efficacy. Researchers have also explored its potential as a lead compound in the development of new therapeutic agents for conditions such as neurodegenerative diseases and cancer.

In terms of biological activity, (R)-3-[(2-Amino-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester has demonstrated promising results in preclinical models, particularly in modulating key signaling pathways involved in inflammation and cellular proliferation. Its ability to cross the blood-brain barrier has further highlighted its potential in central nervous system-related therapies.

The synthesis of this compound involves multi-step processes that require precise control over stereochemistry to ensure the correct configuration at the chiral center. Recent advancements in catalytic asymmetric synthesis have enabled more efficient production methods, reducing costs and improving scalability for potential large-scale manufacturing.

Moreover, computational chemistry tools have been employed to predict the binding affinities of this compound to various protein targets, providing insights into its mechanism of action and guiding further optimization efforts. These studies underscore the importance of integrating experimental and computational approaches in drug development.

In conclusion, (R)-3-[(2-Amino-acetyl)-ethyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1354002-52-0) represents a compelling candidate for further exploration in the pharmaceutical industry. Its unique structure, coupled with cutting-edge research methodologies, positions it as a key player in advancing novel therapeutic interventions.